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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of nickel-
yttrium (Ni-Y) intermetallic compounds. The following sections detail the synthesis,
characterization, and magnetic behavior of various Ni-Y phases, with a focus on quantitative
data and experimental methodologies.

Introduction to Ni-Y Intermetallics

The binary system of nickel (Ni) and yttrium (Y) forms a series of intermetallic compounds,
each exhibiting distinct physical and magnetic properties. Yttrium, being a non-magnetic rare-
earth element, allows for the direct investigation of the magnetic behavior of nickel in different
chemical and structural environments. The magnetic properties of these compounds are
primarily dictated by the Ni 3d electron band and its hybridization with the Y 4d and 5s bands.
Generally, the Ni-Y intermetallics are not strongly magnetic at room temperature, with magnetic
ordering, if present, occurring at low temperatures.

Synthesis of Ni-Y Intermetallics

The synthesis of high-purity, single-phase Ni-Y intermetallic compounds is crucial for accurate
magnetic characterization. The most common and effective method for preparing these alloys
is arc melting.

Experimental Protocol: Arc Melting
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Objective: To synthesize polycrystalline Ni-Y intermetallic compounds of desired stoichiometry.

Materials and Equipment:

o High-purity Ni (99.99% or higher) and Y (99.9% or higher) metals

o Arc furnace equipped with a hon-consumable tungsten electrode and a water-cooled copper
hearth

o High-purity argon gas (99.999% or higher)

e Vacuum pumping system

e Analytical balance

Procedure:

» Stoichiometric Weighing: Accurately weigh the high-purity Ni and Y metals in the desired
atomic ratios (e.g., 1:1 for NiY, 2:1 for Ni2Y, etc.).

o Furnace Preparation: Place the weighed metals on the water-cooled copper hearth of the arc
furnace.

e Purging: Evacuate the furnace chamber to a high vacuum (typically < 10=3 mbar) and then
backfill with high-purity argon gas. This process is repeated several times to minimize the
presence of oxygen and other reactive gases.

e Melting: Strike an arc between the tungsten electrode and the metal charge to melt the
constituents. The molten metals are kept in a molten state for a sufficient duration to ensure
homogenization.

e Homogenization: To ensure compositional homogeneity, the resulting alloy button is flipped
and re-melted multiple times (typically 3-5 times).

e Annealing (Optional): For some phases, a subsequent annealing step in a vacuum-sealed
quartz tube at a specific temperature for an extended period (e.g., several days to weeks)
may be necessary to promote the formation of a single-phase, well-ordered crystal structure.
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o Characterization: The crystal structure and phase purity of the synthesized compounds are
confirmed using X-ray Diffraction (XRD).

Magnetic Properties of Ni-Y Intermetallic
Compounds

The magnetic properties of Ni-Y intermetallics are highly dependent on their stoichiometry and
crystal structure. The primary magnetic behaviors observed in this system are Pauli
paramagnetism and weak itinerant ferromagnetism.

YNis: An Exchange-Enhanced Pauli Paramagnet

YNis is the most extensively studied compound in the Ni-Y series and is a classic example of
an exchange-enhanced Pauli paramagnet.[1][2] In Pauli paramagnetism, the application of an
external magnetic field causes a small alignment of the spins of the conduction electrons,
resulting in a weak, temperature-independent positive magnetic susceptibility. The "exchange-
enhanced" nature of YNis signifies that the electron-electron interactions amplify this
paramagnetic response.[1]

Key Magnetic Parameters for YNis:

o Magnetic Susceptibility (x): The magnetic susceptibility of YNis is positive and weakly
dependent on temperature at higher temperatures.[2][3] At low temperatures (below 10 K),
the susceptibility follows a T2 dependence.[3]

e Magnetic Moment: As a paramagnet, YNis does not possess a spontaneous magnetic
moment. However, a small magnetic moment can be induced by an external magnetic field.

[1]14]

Y2Ni7: A Weak Itinerant Ferromagnet

Y2Niz exhibits weak itinerant ferromagnetism, a state where the magnetic moments are carried
by delocalized (itinerant) electrons and the overall magnetic ordering is weak.[5][6][7] This is in
contrast to magnetism arising from localized atomic moments.

Key Magnetic Parameters for YzNi7:
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o Curie Temperature (T_C): Y2Niz undergoes a ferromagnetic transition at a Curie temperature
of approximately 53-60 K.[5][6]

e Magnetic Moment: The spontaneous magnetic moment in YzNiv is very small, on the order of
0.06 to 0.11 p_B per Ni atom.[5] Theoretical calculations have shown that the magnetic
moments on the different crystallographic sites of Ni vary.[5]

Other Ni-Y Intermetallics: YNIi, YNi2, and YNis

Detailed quantitative magnetic data for YNi, YNiz, and YNis is less abundant in the literature
compared to YNis and Y2Niz. However, based on the trends observed in the Ni-Y system and
related compounds, they are generally expected to be weak paramagnets or to exhibit weak
magnetic ordering at very low temperatures. It has been noted that in compounds with
compositions close to Y2zNiz, variations in nickel content can lead to significant changes in the
saturation moment with little effect on the Curie temperature.[8]

Experimental Characterization of Magnetic
Properties

The precise determination of the magnetic properties of Ni-Y intermetallics relies on sensitive
measurement techniques.

Experimental Protocol: Vibrating Sample Magnetometry
(VSM)

Objective: To measure the magnetization of a material as a function of an applied magnetic
field and temperature.

Equipment:

» Vibrating Sample Magnetometer (VSM)

e Cryostat for low-temperature measurements
e Sample holder (e.g., a quartz or brass rod)

Procedure:
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o Sample Preparation: A small, regularly shaped piece of the synthesized Ni-Y intermetallic is
mounted onto the sample holder.

» Measurement Setup: The sample holder is inserted into the VSM, placing the sample within
the detection coils and the region of the applied magnetic field.

o Temperature Control: The temperature of the sample is controlled using the cryostat.

e Magnetization vs. Field (M-H) Measurement: At a fixed temperature, the external magnetic
field is swept from a maximum positive value to a maximum negative value and back, while
the magnetization of the sample is recorded. This generates a hysteresis loop for
ferromagnetic materials or a linear response for paramagnetic materials.

o Magnetization vs. Temperature (M-T) Measurement: The magnetization is measured as a
function of temperature under a constant applied magnetic field. This is typically done under
two conditions:

o Zero-Field-Cooled (ZFC): The sample is cooled in the absence of a magnetic field, after
which a small field is applied, and the magnetization is measured upon warming.

o Field-Cooled (FC): The sample is cooled in the presence of a magnetic field, and the
magnetization is measured upon warming or cooling.

Experimental Protocol: Neutron Diffraction

Objective: To determine the magnetic structure of a material, including the magnitude and
orientation of the magnetic moments on the individual atoms.[9][10][11][12][13]

Equipment:

o Neutron diffractometer at a research reactor or spallation source
o Cryostat for low-temperature measurements

o Sample container (e.g., a vanadium can)

Procedure:
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o Sample Preparation: A powdered sample of the Ni-Y intermetallic is loaded into the sample
container.

» Data Collection: The sample is placed in the neutron beam, and the scattered neutrons are
detected at various angles to produce a diffraction pattern. Data is collected at temperatures
above and below any suspected magnetic ordering temperature.

o Data Analysis:

o The diffraction pattern collected above the ordering temperature is used to refine the
crystal structure of the material.

o The diffraction pattern collected below the ordering temperature contains both nuclear and
magnetic scattering contributions. By subtracting the nuclear scattering (determined from
the high-temperature data), the magnetic scattering can be isolated.

o The magnetic scattering pattern is then analyzed to determine the arrangement
(ferromagnetic, antiferromagnetic, etc.) and magnitude of the magnetic moments on the Ni
atoms.

Summary of Quantitative Magnetic Data

The following tables summarize the available quantitative magnetic data for various Ni-Y
intermetallic compounds.
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. Ordering Magnetic
Magnetic
Compound . Temperature Moment Reference(s)
Ordering Type .
(K) (u_BINi atom)
] Not well-
YNi - -
documented
) Not well-
YNiz - -
documented
YNis Ferromagnetic - - [14]
Exchange-
_ _ No spontaneous
YNis Enhanced Pauli N/A [11121[3]
moment
Paramagnet
_ Weak Itinerant
Y2Niz 53 - 60 0.06 - 0.11 [5161[71
Ferromagnet
Magnetic Measurement
Compound o o Reference(s)
Susceptibility (x) Conditions
Positive, weakly
YNis temperature- High Temperature [2][3]
dependent
) Follows T2
YNis T<10K [3]
dependence

Logical and Experimental Workflows

The following diagrams illustrate the logical flow of synthesis and characterization of Ni-Y
intermetallics.

Start: Define Weigh High-Purity Arc Melting Flip and Re-melt Optional Annealing XRD Analysis for
Stoichiometry Niand Y Metals (Argon Atmosphere) (3-5 times) (Vacuum) Phase Purity

Sample Preparation for End: Single-Phase
Magnetic Measurements Sample
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Fig. 1: Synthesis Workflow for Ni-Y Intermetallics.
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Fig. 2: Magnetic Characterization Workflow.

Conclusion

The magnetic properties of Ni-Y intermetallics are characterized by weak magnetic responses,
primarily Pauli paramagnetism and weak itinerant ferromagnetism. YNis stands out as a well-
studied exchange-enhanced Pauli paramagnet, while YzNi7 is a weak itinerant ferromagnet
with a low Curie temperature. The magnetic behavior of other Ni-Y compounds like YNi, YNiz,
and YNis is less documented and presents an area for further investigation. The synthesis and
characterization of these materials require careful control of stoichiometry and purity, with arc
melting being the preferred synthesis route and VSM and neutron diffraction serving as
essential characterization techniques. This guide provides a foundational understanding and
detailed protocols for researchers venturing into the study of these fascinating materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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